Cas no 302963-94-6 (N-Boc-amino-4-methylthiazole-5-carboxylic Acid)

• Product Name: N-Boc-amino-4-methylthiazole-5-carboxylic Acid
• CAS No: 302963-94-6
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• MDL: MFCD01631191
• CID: 67548
• PubChem ID: 2756770
• Update Time: 2025-09-27

N-Boc-amino-4-methylthiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-4-methylthiazole-5-carboxylic acid
• 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-5-Thiazolecarboxylic acid
• 4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-5-carboxylic acid
• N-BOC-AMINO-4-METHYLTHIAZOLE-5-CARBOXYLIC ACID
• 2-tert-butoxycarbonyloxyamino-4-methyl-thiazole-5-carboxylic acid
• N-Boc-2-amino-4-methylthiazole-5-carboxylic acid
• MFCD01631191
• 2-[(1,1-dimethylethoxy)carbonylamino]-4-methylthiazole-5-carboxylic acid
• 2-tert-butyloxycarbonylamino-4-methylthiazole-5-carboxylic acid
• 2-(Boc-amino)-4-methylthiazole-5-carboxylic acid
• CHEMBL3466519
• 2-(tert-butoxycarbonylamino)-4-methylthiazole-5-carboxylic acid
• 302963-94-6
• FHNRXEYKJBDNKP-UHFFFAOYSA-N
• 5-Thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-
• AKOS022172495
• 2-tert-butoxycarbonylamino-4-methyl-thiazole-5-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-131207
• DTXSID60373525
• CS-0153421
• Z1505708435
• N-Boc-amino-4-methylthiazole-5-carboxylic acid, AldrichCPR
• SY147741
• SCHEMBL538349
• AS-38494
• AC-6560
• FT-0644378
• DB-047751
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-4-METHYL-1,3-THIAZOLE-5-CARBOXYLIC ACID
• N-Boc-amino-4-methylthiazole-5-carboxylic Acid

• MDL： MFCD01631191
• Inchi： 1S/C10H14N2O4S/c1-5-6(7(13)14)17-8(11-5)12-9(15)16-10(2,3)4/h1-4H3,(H,13,14)(H,11,12,15)
• InChI Key： FHNRXEYKJBDNKP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.06700
• Monoisotopic Mass: 258.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.359
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.592
• PSA: 116.76000
• LogP: 2.56970

N-Boc-amino-4-methylthiazole-5-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-Boc-amino-4-methylthiazole-5-carboxylic Acid

N-Boc-amino-4-methylthiazole-5-carboxylic Acid (CAS No. 302963-94-6): A Comprehensive Overview

N-Boc-amino-4-methylthiazole-5-carboxylic Acid (CAS No. 302963-94-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and Boc (tert-butyloxycarbonyl) protecting group, plays a crucial role in the synthesis of various bioactive molecules and drug candidates. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of N-Boc-amino-4-methylthiazole-5-carboxylic Acid, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

N-Boc-amino-4-methylthiazole-5-carboxylic Acid is a white crystalline solid with the molecular formula C₁₁H₁₄N₂O₃S. The compound features a thiazole ring, which is a five-membered heterocyclic ring containing one sulfur and one nitrogen atom. The presence of the Boc protecting group on the amino group ensures that the compound remains stable under various reaction conditions, making it an ideal intermediate in synthetic pathways. The carboxylic acid functional group at the 5-position of the thiazole ring provides additional reactivity and versatility for further chemical modifications.

The physical properties of N-Boc-amino-4-methylthiazole-5-carboxylic Acid include a melting point of approximately 170-172°C and good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in a wide range of chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of N-Boc-amino-4-methylthiazole-5-carboxylic Acid can be achieved through several well-established routes. One common method involves the reaction of 4-methylthiazole-5-carbaldehyde with tert-butyl carbamate (Boc₂O) in the presence of a base such as sodium hydride (NaH). This reaction forms an imine intermediate, which is then hydrolyzed to yield the desired carboxylic acid. Another approach involves the condensation of 4-methylthiazole-5-carboxylic acid with tert-butylamine followed by protection with Boc₂O.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for N-Boc-amino-4-methylthiazole-5-carboxylic Acid. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yields while minimizing waste generation. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry principles.

Applications in Medicinal Chemistry

N-Boc-amino-4-methylthiazole-5-carboxylic Acid has found extensive applications in medicinal chemistry due to its potential as a building block for bioactive molecules. The thiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors. The presence of the Boc protecting group allows for controlled deprotection, enabling sequential functionalization steps in complex molecule synthesis.

In recent years, several studies have highlighted the therapeutic potential of compounds derived from N-Boc-amino-4-methylthiazole-5-carboxylic Acid. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies conducted at Harvard Medical School have shown that certain derivatives can act as selective inhibitors of protein kinases, making them promising candidates for cancer therapy.

Clinical Trials and Drug Development

The promising preclinical results have led to increased interest in advancing compounds derived from N-Boc-amino-4-methylthiazole-5-carboxylic Acid into clinical trials. Several pharmaceutical companies are currently investigating these derivatives for their potential therapeutic applications. For example, a Phase I clinical trial conducted by Pfizer evaluated the safety and efficacy of a novel thiazole-based inhibitor in patients with advanced solid tumors. The results showed promising antitumor activity with manageable side effects, paving the way for further clinical development.

In addition to cancer therapy, compounds derived from N-Boc-amino-4-methylthiazole-5-carboxylic Acid are being explored for their potential in treating other diseases such as neurodegenerative disorders and metabolic diseases. Preclinical studies have demonstrated that these compounds can modulate key signaling pathways involved in disease progression, offering new avenues for therapeutic intervention.

Conclusion

N-Boc-amino-4-methylthiazole-5-carboxylic Acid (CAS No. 302963-94-6) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an ideal building block for synthesizing bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new insights into its properties and applications, driving innovation in drug discovery and development.